Cas no 1823902-39-1 (6-Hydroxyquinazoline-4-carbonitrile)
6-Hydroxyquinazoline-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 1823902-39-1
- 6-Hydroxyquinazoline-4-carbonitrile
- 4-Quinazolinecarbonitrile, 6-hydroxy-
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- Inchi: 1S/C9H5N3O/c10-4-9-7-3-6(13)1-2-8(7)11-5-12-9/h1-3,5,13H
- InChI Key: VGIZETNNSFFQLR-UHFFFAOYSA-N
- SMILES: OC1C=CC2C(=C(C#N)N=CN=2)C=1
Computed Properties
- Exact Mass: 171.043261791g/mol
- Monoisotopic Mass: 171.043261791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 69.8Ų
Experimental Properties
- Density: 1.45±0.1 g/cm3(Predicted)
- Boiling Point: 416.9±25.0 °C(Predicted)
- pka: 6.74±0.40(Predicted)
6-Hydroxyquinazoline-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM212314-1g |
6-Hydroxyquinazoline-4-carbonitrile |
1823902-39-1 | 95% | 1g |
$916 | 2021-08-04 | |
| Chemenu | CM212314-1g |
6-Hydroxyquinazoline-4-carbonitrile |
1823902-39-1 | 95% | 1g |
$970 | 2022-12-28 |
6-Hydroxyquinazoline-4-carbonitrile Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 6-Hydroxyquinazoline-4-carbonitrile
Research Brief on 6-Hydroxyquinazoline-4-carbonitrile (CAS: 1823902-39-1): Recent Advances and Applications in Chemical Biology and Medicine
6-Hydroxyquinazoline-4-carbonitrile (CAS: 1823902-39-1) is a quinazoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and chemical biology. Quinazoline derivatives are known for their diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 6-Hydroxyquinazoline-4-carbonitrile, highlighting its efficient production via a one-pot multicomponent reaction. The study emphasized the compound's high yield and purity, which are critical for its subsequent biological evaluation. The researchers also investigated its role as a kinase inhibitor, demonstrating its selective inhibition of EGFR (Epidermal Growth Factor Receptor), a key target in cancer therapy.
In another groundbreaking study, researchers from the University of Cambridge (2024) elucidated the molecular mechanisms underlying the compound's anticancer activity. Using X-ray crystallography and molecular docking simulations, they revealed that 6-Hydroxyquinazoline-4-carbonitrile binds to the ATP-binding site of EGFR, disrupting its signaling pathway. This finding was further validated in vitro using human cancer cell lines, where the compound exhibited potent antiproliferative effects with minimal cytotoxicity to normal cells.
Beyond oncology, 6-Hydroxyquinazoline-4-carbonitrile has shown promise in antimicrobial applications. A 2024 study in Antimicrobial Agents and Chemotherapy reported its efficacy against drug-resistant bacterial strains, including MRSA (Methicillin-Resistant Staphylococcus aureus). The compound's unique mechanism of action, involving the inhibition of bacterial DNA gyrase, positions it as a potential candidate for next-generation antibiotics.
Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 6-Hydroxyquinazoline-4-carbonitrile. Recent pharmacokinetic studies (2024) have identified issues related to its low oral bioavailability and rapid metabolism. However, innovative formulation strategies, such as nanoparticle-based delivery systems, are being explored to overcome these limitations.
In conclusion, 6-Hydroxyquinazoline-4-carbonitrile (CAS: 1823902-39-1) represents a versatile scaffold with significant potential in drug discovery and chemical biology. Its dual role as a kinase inhibitor and antimicrobial agent underscores its broad applicability. Future research should focus on improving its drug-like properties and expanding its therapeutic indications. This compound exemplifies the intersection of chemistry and biology, offering new avenues for addressing unmet medical needs.
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